Cas no 1805351-96-5 (3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide
• CAS No: 1805351-96-5
• MF: C₇H₇BrF₂N₂O₃S
• MW: 317.107886552811
• CID: 4862038
• Update Time: 2025-05-25

3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide

• Inchi： 1S/C7H7BrF2N2O3S/c1-15-3-2-4(16(11,13)14)12-6(5(3)8)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： MMHMBLQGTCWPBE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=NC=1C(F)F)S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7

Additional information on 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide

Professional Introduction to 3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide (CAS No. 1805351-96-5)

3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805351-96-5, represents a fascinating blend of structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, a methoxy group, and a sulfonamide moiety, endows this compound with unique chemical properties that are exploitable in drug discovery and development.

The< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide molecule's structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring itself is a heterocyclic aromatic compound that serves as a privileged structure in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The incorporation of the bromo group at the 3-position and the difluoromethyl group at the 2-position introduces electrophilic centers that can be further functionalized, making this compound a versatile building block for synthesizing more complex molecules.

The< strong>4-methoxy group at the 4-position of the pyridine ring contributes to the overall electronic properties of the molecule, influencing its reactivity and interactions with biological targets. Additionally, the< strong>6-sulfonamide moiety introduces a polar and charged functional group, which can enhance solubility and binding affinity in biological systems. These structural features collectively make< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. The< strong>6-sulfonamide group in this compound is particularly noteworthy, as it can serve as a hinge binder or participate in hydrogen bonding interactions with biological targets. This has led to extensive research into sulfonamide-based drugs that target enzymes and receptors involved in various diseases.

The< strong>bromo substituent at the 3-position of the pyridine ring is another key feature that enhances the utility of< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide. Bromo groups are commonly used in medicinal chemistry for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental tools for constructing complex molecular architectures and have been widely employed in the synthesis of drug candidates. The presence of the< strong>bromo group allows for further functionalization via these reactions, opening up numerous possibilities for designing novel therapeutic agents.

The< strong>difluoromethyl group at the 2-position is another important structural element that contributes to the unique properties of this compound. Difluoromethyl groups are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. This has made them increasingly popular in modern drug design. The incorporation of a< strong>difluoromethyl group can also influence electronic distributions within the molecule, affecting its reactivity and interactions with biological targets.

In recent studies, derivatives of pyridine sulfonamides have shown promise in various therapeutic areas. For instance, some sulfonamide-based compounds have been reported to exhibit inhibitory activity against enzymes such as carbonic anhydrase and dihydrofolate reductase (DHFR). These enzymes are involved in critical metabolic pathways and are often targeted by drugs used to treat conditions like cancer and infectious diseases. The structural features of< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide, particularly its sulfonamide moiety, make it a potential lead compound for developing new inhibitors targeting these enzymes.

The methoxy group at the 4-position also plays a significant role in modulating the properties of this compound. Methoxy groups are often introduced into drug candidates to improve solubility and metabolic stability. They can also participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. The presence of multiple functional groups such as methoxy makes< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide a rich scaffold for designing molecules with tailored properties.

The synthesis of< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide involves several key steps that highlight its complexity and synthetic challenge. The introduction of each functional group requires careful selection of reaction conditions and reagents to ensure high yield and purity. For example, the bromination step at the 3-position typically involves electrophilic aromatic substitution using brominating agents such as N-bromosuccinimide (NBS). Similarly, the introduction of the difluoromethyl group can be achieved through halogen exchange reactions or direct fluorination methods.

The sulfonation step at the 6-position is another critical step in synthesizing this compound. Sulfonation reactions can be performed using various sulfonic acid derivatives or sulfur trioxide complexes under controlled conditions to ensure regioselectivity and high yield. Finally, the methoxylation step at the 4-position can be achieved through nucleophilic aromatic substitution using methanol or sodium methoxide as nucleophiles.

The versatility of< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications due to its unique electronic properties and ability to form coordination complexes with metal ions. These complexes have potential applications in catalysis, luminescence, and other advanced materials.

In conclusion,< strong>3-Bromo-2-(difluoromethyl)-4-methoxypyridine-6-sulfonamide, with its CAS number 1805351-96-5, represents a fascinating compound with numerous potential applications in pharmaceutical chemistry and beyond. Its complex structure featuring multiple functional groups makes it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing research into sulfonamide derivatives continues to highlight their importance as privileged structures in medicinal chemistry.